Cas no 7579-40-0 (2-Chlorobenzoic acid, benzyl ester)

• Product Name: 2-Chlorobenzoic acid, benzyl ester
• CAS No: 7579-40-0
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 982049
• PubChem ID: 222393
• Update Time: 2025-04-19

2-Chlorobenzoic acid, benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzoic acid, benzyl ester
• benzyl 2-chlorobenzoate
• 7579-40-0
• Benzyl 2-chlorobenzoate #
• SCHEMBL6057150
• DTXSID80278588
• IJIVXOPMPSQRSF-UHFFFAOYSA-N
• NSC8310
• NSC-8310
• AN-652/41399020
• DS-007238

• Inchi： 1S/C14H11ClO2/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： IJIVXOPMPSQRSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.69700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters